Cas no 64657-20-1 (Desacetyl Forskolin)

• Product Name: Desacetyl Forskolin
• CAS No: 64657-20-1
• MF: C₂₀H₃₂O₆
• MW: 368.464487075806
• CID: 523106
• PubChem ID: 10044542
• Update Time: 2025-08-04

Desacetyl Forskolin Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10,10b-tetrahydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10S,10aR,10bS)-
• Desacetyl Forskolin
• (3R,4aR,5S,6S,6aS,10S,10aR,10bS)-3-ethenyl-5,6,10,10b-tetrahydroxy-3,4a,7,7,10a-pentamethyl-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-1-one
• 1alpha,6beta,7beta,9alpha-Tetrahydroxy-8,13-epoxy-labd-14-en-11-one
• A,6
• A,7
• A,9
• A-Tetrahydroxy-8,13-epoxy-labd-14-en-11-one
• D3533_FLUKA
• Deacetylforskolin from Coleus forskohlii
• CCG-214729
• SR-05000002623-1
• (3R,4aS,5R,6R,6aR,10R,10aS,10bR)-3-ethenyl-5,6,10,10b-tetrahydroxy-3,4a,7,7,10a-pentamethyl-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-1-one
• DESACETYLCOLFORSIN
• BRD-A31087826-001-01-7
• (3R,4aR,5S,6S,10S,10aR,10bS)-3-ethenyl-5,6,10,10b-tetrahydroxy-3,4a,7,7,10a-pentamethyl-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-1-one
• 64657-20-1
• SR-05000002623
• DEACETYLFORSKOLIN
• (3R,4aR,5S,6S,10S,10aR,10bS)-5,6,10,10b-tetrahydroxy-3,4a,7,7,10a-pentamethyl-3-vinyldodecahydro-1H-benzo[f]chromen-1-one
• 7-Desacetylforskolin
• SCHEMBL3130497
• CHEMBL486619
• AKOS027378860
• (3R,4aR,5S,6S,6aS,10S,10aR,10bS)-3-ethenyl-5,6,10,10b-tetrahydroxy-3,4a,7,7,10a-pentamethyl-dodecahydro-1H-naphtho[2,1-b]pyran-1-one
• Deacetylforskolin from Coleus forskohlii, >=98%
• HSCI1_000358
• (3R,4aR,5S,6S,6aS,10S,10aR,10bS)-5,6,10,10b-tetrahydroxy-3,4a,7,7,10a-pentamethyl-3-vinyldodecahydro-1H-benzo[f]chromen-1-one

• Inchi： 1S/C20H32O6/c1-7-17(4)10-12(22)20(25)18(5)11(21)8-9-16(2,3)14(18)13(23)15(24)19(20,6)26-17/h7,11,13-15,21,23-25H,1,8-10H2,2-6H3/t11-,13-,14-,15-,17-,18-,19+,20-/m0/s1
• InChI Key： WPDITXOBNLYZHH-KAACEJSMSA-N
• SMILES： O1[C@](C=C)(C)CC([C@]2([C@@]1(C)[C@H]([C@H]([C@H]1C(C)(C)CC[C@@H]([C@@]12C)O)O)O)O)=O

Computed Properties

• Exact Mass: 368.22000
• Monoisotopic Mass: 368.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų
• XLogP3: 0.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 171-173°C
• Boiling Point: 512.1±50.0 °C at 760 mmHg
• Flash Point: 174.8±23.6 °C
• Refractive Index: 1.596
• PSA: 107.22000
• LogP: 0.94910
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Desacetyl Forskolin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 21
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R21
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Desacetyl Forskolin

Comprehensive Guide to Desacetyl Forskolin (CAS No. 64657-20-1): Benefits, Applications, and Research Insights

Desacetyl Forskolin, a derivative of the well-known compound Forskolin, has garnered significant attention in recent years due to its potential health benefits and applications in various industries. With the CAS No. 64657-20-1, this compound is often studied for its unique biochemical properties. Unlike its parent compound, Desacetyl Forskolin lacks an acetyl group, which may influence its bioavailability and interaction with cellular pathways. Researchers and health enthusiasts alike are increasingly curious about how this compound compares to Forskolin in terms of efficacy and safety.

One of the most searched questions about Desacetyl Forskolin is its role in weight management and metabolic health. While Forskolin has been widely marketed for its potential to support fat loss, Desacetyl Forskolin is emerging as a subtopic in this space. Preliminary studies suggest it may influence adenylate cyclase activity, a key enzyme in cellular signaling, though more research is needed to confirm its effects. This aligns with the growing consumer interest in natural metabolic boosters and plant-derived supplements.

Another hot topic is the application of Desacetyl Forskolin in skincare. With the rise of cosmeceuticals, many are exploring its potential to promote collagen synthesis and skin elasticity. The compound’s ability to modulate cAMP levels has sparked interest in its anti-aging properties, making it a keyword-rich area in dermatological research. Brands are increasingly incorporating Desacetyl Forskolin into serums and creams, capitalizing on the demand for science-backed skincare ingredients.

From a biochemical perspective, Desacetyl Forskolin (CAS No. 64657-20-1) is often compared to its acetylated counterpart in terms of solubility and bioavailability. Users frequently search for differences in absorption rates and mechanisms of action, highlighting the need for clear, research-driven explanations. The compound’s structure may allow for better penetration in certain formulations, a point of interest for pharmaceutical developers and nutraceutical formulators.

In the realm of natural product chemistry, Desacetyl Forskolin is also studied for its potential anti-inflammatory properties. With consumers increasingly seeking plant-based alternatives to synthetic drugs, this compound has become a subject of niche searches. Questions like “Does Desacetyl Forskolin reduce inflammation?” or “How does it compare to curcumin or resveratrol?” reflect the public’s curiosity about its therapeutic potential.

The supplement industry is another area where Desacetyl Forskolin is gaining traction. As part of the broader botanical extract market, it is often included in blends targeting energy levels and cognitive function. Its potential to influence neurotransmitter activity has led to discussions about its role in mental clarity and focus enhancement, topics frequently searched by biohackers and wellness advocates.

Quality and sourcing are critical for Desacetyl Forskolin (CAS No. 64657-20-1), as with any plant-derived compound. Searches for “high-purity Desacetyl Forskolin” or “lab-tested extracts” underscore the importance of transparency in the supply chain. Consumers and manufacturers alike prioritize standardized extracts to ensure consistency in research and product development.

In summary, Desacetyl Forskolin represents a fascinating intersection of traditional herbal medicine and modern science. Whether explored for its metabolic, dermatological, or biochemical properties, this compound continues to inspire both academic inquiry and commercial innovation. As research evolves, so too will its applications—making it a compound to watch in the realms of health, wellness, and biotechnology.